Cas no 2228027-05-0 (tert-butyl 3-(1S)-1-hydroxyethylpiperidine-1-carboxylate)

• Product name: tert-butyl 3-(1S)-1-hydroxyethylpiperidine-1-carboxylate
• CAS No: 2228027-05-0
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 6319427
• PubChem ID: 70898176

tert-butyl 3-(1S)-1-hydroxyethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1S)-1-hydroxyethylpiperidine-1-carboxylate
• 2228027-05-0
• SCHEMBL13400338
• tert-butyl 3-[(1S)-1-hydroxyethyl]piperidine-1-carboxylate
• EN300-1882177

• Inchi： 1S/C12H23NO3/c1-9(14)10-6-5-7-13(8-10)11(15)16-12(2,3)4/h9-10,14H,5-8H2,1-4H3/t9-,10?/m0/s1
• InChI Key： MFZDEMSNUTXFJE-RGURZIINSA-N
• SMILES： O[C@@H](C)C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids